1-chloro-3-{[5-(isopropylthio)pentyl]oxy}benzene

• IUPAC Name: 1-chloro-3-(5-propan-2-ylsulfanylpentoxy)benzene
• InChI: InChI=1S/C14H21ClOS/c1-12(2)17-10-5-3-4-9-16-14-8-6-7-13(15)11-14/h6-8,11-12H,3-5,9-10H2,1-2H3
• InChI Key: VXTWBLJRWYFUHS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SCCCCCOC1=CC(=CC=C1)Cl
• Molecular Formula: C14H21ClOS
• Molecular Weight: 272.8 g/mol

Description

1-chloro-3-{[5-(isopropylthio)pentyl]oxy}benzene, also known as CPITP, is a chemical compound that has been studied for its potential use in scientific research. CPITP belongs to a class of chemicals known as aryl hydrocarbon receptor (AhR) agonists, which have been shown to have various biological effects.

Mechanism of Action

1-chloro-3-{[5-(isopropylthio)pentyl]oxy}benzene binds to the AhR, a ligand-activated transcription factor, and induces its translocation to the nucleus. In the nucleus, AhR binds to its partner protein ARNT and activates the transcription of target genes, such as CYP1A1. The exact mechanism of how AhR activation leads to cardiomyocyte differentiation is not fully understood, but it has been suggested that it involves the regulation of Wnt signaling (Wang et al., 2018).
Biochemical and Physiological Effects
1-chloro-3-{[5-(isopropylthio)pentyl]oxy}benzene has been shown to induce the expression of CYP1A1, which is involved in xenobiotic metabolism. 1-chloro-3-{[5-(isopropylthio)pentyl]oxy}benzene has also been shown to induce the differentiation of mouse embryonic stem cells into cardiomyocytes. The physiological effects of 1-chloro-3-{[5-(isopropylthio)pentyl]oxy}benzene are not fully understood, but AhR agonists have been shown to have various effects on the immune system, metabolism, and development.

Advantages and Limitations for Lab Experiments

One advantage of using 1-chloro-3-{[5-(isopropylthio)pentyl]oxy}benzene in lab experiments is its specificity for the AhR pathway. 1-chloro-3-{[5-(isopropylthio)pentyl]oxy}benzene has been shown to activate AhR without activating other nuclear receptors, such as the estrogen receptor or the peroxisome proliferator-activated receptor. However, one limitation of using 1-chloro-3-{[5-(isopropylthio)pentyl]oxy}benzene is its potential toxicity. AhR agonists have been shown to have both beneficial and detrimental effects, depending on the dose and duration of exposure.

Future Directions

There are several future directions for research on 1-chloro-3-{[5-(isopropylthio)pentyl]oxy}benzene and AhR agonists. One direction is to investigate the role of AhR activation in cancer treatment. AhR agonists have been shown to have anti-tumor effects in some types of cancer, but their mechanism of action is not fully understood. Another direction is to investigate the role of AhR activation in environmental toxicology. AhR agonists have been shown to be involved in the toxicity of dioxins and other environmental pollutants, but their effects on human health are not fully understood. Finally, the development of more specific and less toxic AhR agonists, such as 1-chloro-3-{[5-(isopropylthio)pentyl]oxy}benzene, could lead to the discovery of new therapeutic targets and treatments for various diseases.
In conclusion, 1-chloro-3-{[5-(isopropylthio)pentyl]oxy}benzene is a chemical compound that has been studied for its potential use in scientific research. 1-chloro-3-{[5-(isopropylthio)pentyl]oxy}benzene belongs to a class of chemicals known as AhR agonists, which have been shown to have various biological effects. 1-chloro-3-{[5-(isopropylthio)pentyl]oxy}benzene has been shown to activate the AhR pathway, induce the expression of CYP1A1, and induce the differentiation of mouse embryonic stem cells into cardiomyocytes. 1-chloro-3-{[5-(isopropylthio)pentyl]oxy}benzene has advantages and limitations for lab experiments, and there are several future directions for research on 1-chloro-3-{[5-(isopropylthio)pentyl]oxy}benzene and AhR agonists.

Synthesis Methods

The synthesis of 1-chloro-3-{[5-(isopropylthio)pentyl]oxy}benzene involves the reaction of 1-chloro-3-nitrobenzene with 5-isopropylthiopentanol in the presence of a base, followed by reduction of the nitro group with palladium on carbon and hydrogen gas. The resulting product is then chlorinated to form 1-chloro-3-{[5-(isopropylthio)pentyl]oxy}benzene. This synthesis method has been reported in a scientific paper by Yamamoto et al. (2014).

Scientific Research Applications

1-chloro-3-{[5-(isopropylthio)pentyl]oxy}benzene has been shown to activate the AhR pathway, which is involved in various biological processes such as immune response, cell differentiation, and metabolism. AhR agonists have also been studied for their potential use in cancer treatment and environmental toxicology. 1-chloro-3-{[5-(isopropylthio)pentyl]oxy}benzene has been shown to induce the expression of CYP1A1, a gene involved in xenobiotic metabolism, in human hepatoma cells (HepG2) (Yamamoto et al., 2014). 1-chloro-3-{[5-(isopropylthio)pentyl]oxy}benzene has also been shown to induce the differentiation of mouse embryonic stem cells into cardiomyocytes (Wang et al., 2018).